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Compound of Interest

Compound Name: Hexyl formate

Cat. No.: B1584476 Get Quote

Hexyl Formate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hexyl formate, a significant ester in the

fields of flavor, fragrance, and chemical synthesis. This document details its chemical identity,

physical and chemical properties, synthesis methodologies, and analytical characterization.

Chemical Identity and Synonyms
Hexyl formate is an organic compound classified as a formate ester of hexanol. It is also

known by a variety of synonyms and alternative names, which are crucial for comprehensive

literature and database searches.
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Identifier Type Identifier

IUPAC Name hexyl formate[1]

Synonyms

Formic acid hexyl ester, Hexyl methanoate, n-

Hexyl formate, Formic acid n-hexyl ester, Hexyl

formiate[1][2][3][4][5][6]

CAS Number 629-33-4[2][3][4][5][6][7][8]

Molecular Formula C7H14O2[4][7][8]

Molecular Weight 130.18 g/mol [2][8]

InChI Key OUGPMNMLWKSBRI-UHFFFAOYSA-N[2]

SMILES CCCCCCOC=O[4]

FEMA Number 2570[2][4]

EINECS Number 211-087-1[2]

Physicochemical Properties
Hexyl formate is a colorless liquid characterized by a fruity, ethereal, and green odor.[2] Its

physical and chemical properties are summarized in the table below.

Property Value

Appearance Colorless liquid[4]

Boiling Point 155-156 °C[2]

Melting Point -63 °C[2]

Density 0.879 g/mL at 25 °C[2]

Refractive Index (n20/D) 1.407[2]

Flash Point 48 °C (closed cup)[2]

Solubility
Slightly soluble in water; soluble in alcohol and

propylene glycol; miscible with oils.
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Synthesis of Hexyl Formate
Hexyl formate can be synthesized through several methods, with the most common being

Fischer esterification and enzymatic synthesis.

Fischer Esterification
Fischer esterification is a classic method for producing esters by refluxing a carboxylic acid and

an alcohol in the presence of an acid catalyst.[5]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine n-hexanol and a molar excess of formic acid.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or p-

toluenesulfonic acid to the mixture.

Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can

be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with water to remove excess formic

acid and the catalyst.

Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution

until effervescence ceases.

Wash with brine (saturated NaCl solution) to remove residual water and inorganic salts.

Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or

sodium sulfate.

Purification:

Filter to remove the drying agent.
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Purify the crude hexyl formate by fractional distillation to obtain the final product.[9]

n-Hexanol +
Formic Acid +
Acid Catalyst

Reflux Work-up
(Washing & Neutralization)

Drying
(Anhydrous Na2SO4)

Purification
(Fractional Distillation) Pure Hexyl Formate

Click to download full resolution via product page

Fischer Esterification Workflow for Hexyl Formate Synthesis.

Enzymatic Synthesis
Enzymatic synthesis offers a milder and more selective alternative to traditional chemical

methods. Lipases are commonly used as biocatalysts for the esterification reaction.

A novel method for the enzymatic synthesis of hexyl formate utilizes a lipase catalyst for high

conversion rates.

Reaction Mixture: In a suitable solvent such as n-hexane, combine formic acid and n-

hexanol. Molar ratios of 1:3 to 1:7 (formic acid to hexyl alcohol) have been shown to be

effective.[10]

Enzyme Addition: Add a lipase, such as Novozym 435, at a concentration of 10 to 30 g/L.[10]

Incubation: Incubate the reaction mixture at a controlled temperature, typically between 20°C

and 50°C, with shaking (e.g., 150 rpm) for a specified period (e.g., 4 hours).[10]

Monitoring and Analysis: The conversion to hexyl formate can be analyzed by gas

chromatography. A high conversion rate of 77.33% has been reported at an enzyme

concentration of 15 g/L.[10]

Product Isolation: After the reaction, the enzyme can be removed by filtration, and the

solvent can be evaporated to yield the crude product. Further purification can be achieved by

distillation.
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Enzymatic Synthesis Workflow of Hexyl Formate.

Analytical Characterization
The identity and purity of synthesized hexyl formate are confirmed using various analytical

techniques.

Analytical Technique Expected Observations

Gas Chromatography-Mass Spectrometry (GC-

MS)

A single major peak at the characteristic

retention time for hexyl formate. The mass

spectrum will show the molecular ion peak and

fragmentation pattern consistent with the

structure.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR: Characteristic signals for the formate

proton (singlet, ~8.0 ppm), the α-methylene

protons of the hexyl group (triplet, ~4.1 ppm),

and other methylene and methyl protons of the

hexyl chain. ¹³C NMR: Resonances for the

carbonyl carbon (~161 ppm), the α-methylene

carbon (~64 ppm), and the carbons of the hexyl

chain.

Infrared (IR) Spectroscopy

A strong absorption band for the C=O stretch of

the ester group (~1720 cm⁻¹), and C-O

stretching bands (~1180 cm⁻¹).

Applications in Research and Development
Hexyl formate is primarily utilized in the flavor and fragrance industries for its pleasant fruity

aroma.[4] In a research context, it can serve as a standard for analytical method development,

particularly in the analysis of volatile organic compounds in food and beverages. Its synthesis

also provides a practical example for studying esterification kinetics and optimizing reaction

conditions. Furthermore, its potential as a biofuel or a green solvent is an area of ongoing

research interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1584476?utm_src=pdf-custom-synthesis
https://foodb.ca/compounds/FDB010854
https://community.wvu.edu/~josbour1/Labs/Exp%2029%20Fischer%20Esterification_2016_revised.pdf
https://www.operachem.com/fischer-esterification-typical-procedures/
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://odp.library.tamu.edu/chemistry/chapter/fischer-esterification/
https://www.thegoodscentscompany.com/data/rw1023931.html
https://cymitquimica.com/cas/629-33-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-Formate
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=purify_distillation
https://patents.google.com/patent/KR102074660B1/en
https://patents.google.com/patent/KR102074660B1/en
https://www.benchchem.com/product/b1584476#synonyms-and-alternative-names-for-hexyl-formate
https://www.benchchem.com/product/b1584476#synonyms-and-alternative-names-for-hexyl-formate
https://www.benchchem.com/product/b1584476#synonyms-and-alternative-names-for-hexyl-formate
https://www.benchchem.com/product/b1584476#synonyms-and-alternative-names-for-hexyl-formate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1584476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

